Cas no 113214-23-6 (2-phenyl-4-thiophen-2-yl-1,3-thiazole)

• Product Name: 2-phenyl-4-thiophen-2-yl-1,3-thiazole
• CAS No: 113214-23-6
• MF: C₁₃H₉NS₂
• MW: 243.34726023674
• CID: 2610207
• PubChem ID: 2795747
• Update Time: 2025-04-21

2-phenyl-4-thiophen-2-yl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4-thiophen-2-yl-1,3-thiazole
• DTXSID80383808
• Maybridge1_000487
• SCHEMBL13930885
• AKOS005139718
• HMS542O03
• 113214-23-6
• Thiazole, 2-phenyl-4-(2-thienyl)-
• AW 00436

• Inchi： 1S/C13H9NS2/c1-2-5-10(6-3-1)13-14-11(9-16-13)12-7-4-8-15-12/h1-9H
• InChI Key： GSMJPRNOHKQEAG-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 243.01764164Da
• Monoisotopic Mass: 243.01764164Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 69.4Ų